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Compound of Interest

Compound Name: Basic red 18:1

Cat. No.: B15554426 Get Quote

This document provides comprehensive, step-by-step guidance for the safe handling and

disposal of Basic Red 18:1, a cationic azo dye. The procedures outlined are intended for

researchers, scientists, and drug development professionals working in a laboratory setting.

Adherence to these protocols is crucial for ensuring personnel safety and environmental

protection.

I. Chemical and Safety Data for Basic Red 18:1
A thorough understanding of the chemical properties and potential hazards of Basic Red 18:1
is the first step in its safe management. The following table summarizes key quantitative data

for this compound.

Property Value

CAS Number 12271-12-4[1][2][3]

Molecular Formula C₂₁H₂₉Cl₂N₅O₃[1]

Molecular Weight 470.4 g/mol [1][4]

Appearance Dark red powder[1][5]

Solubility Soluble in water[1][5][6]

Note: While C.I. Basic Red 18:1 is not currently classified as a hazardous substance, the

toxicological properties have not been thoroughly investigated. Therefore, it should be handled
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with the same precautions as other potentially hazardous chemicals.

II. Personal Protective Equipment (PPE) and Safe
Handling
Prior to handling Basic Red 18:1 in any capacity, it is imperative to be equipped with the

appropriate Personal Protective Equipment (PPE). The following table outlines the necessary

PPE for handling this compound.

Protection Type Specification

Eye/Face Protection
Wear tightly fitting safety goggles with side-

shields.

Skin Protection

Wear fire/flame resistant and impervious

clothing. Handle with chemical-resistant gloves

(e.g., nitrile).

Respiratory Protection
If exposure limits are exceeded or irritation is

experienced, use a full-face respirator.

Safe Handling Practices:

Work in a well-ventilated area, preferably within a chemical fume hood.

Avoid the formation of dust and aerosols.

Prevent contact with skin and eyes.

Wash hands thoroughly after handling.

Store in a cool, dry, well-ventilated place in a tightly closed container.

III. Disposal Workflow for Basic Red 18:1
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Basic Red 18:1 waste in a laboratory setting.
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Disposal workflow for Basic Red 18:1.

IV. Experimental Protocol: In-Lab Degradation of
Small Quantities of Basic Red 18:1 using Fenton's
Reagent
For small quantities of Basic Red 18:1 waste (e.g., less than 1 gram of solid or less than 100

mL of a dilute solution), chemical degradation using Fenton's reagent is a viable disposal

method that can be performed in a standard laboratory fume hood. Fenton's reagent utilizes a
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solution of hydrogen peroxide and an iron catalyst to create highly reactive hydroxyl radicals

that oxidize and break down the azo dye.

Materials:

Basic Red 18:1 waste solution or solid dissolved in water

Ferrous sulfate (FeSO₄)

30% Hydrogen peroxide (H₂O₂)

Sulfuric acid (H₂SO₄) (for pH adjustment)

Sodium hydroxide (NaOH) or calcium hydroxide (Ca(OH)₂) (for neutralization)

pH indicator strips or a pH meter

Glass beaker or flask

Magnetic stirrer and stir bar

Ice bath

Procedure:

Preparation and pH Adjustment:

Ensure all operations are conducted in a certified chemical fume hood while wearing the

appropriate PPE.

If starting with solid Basic Red 18:1, dissolve it in a minimal amount of deionized water in

a glass beaker.

Place the beaker in an ice bath on a magnetic stirrer and begin stirring.

Carefully add sulfuric acid dropwise to adjust the pH of the solution to between 3 and 4.[7]

[8] Use a pH meter or pH strips to monitor the pH.

Addition of Fenton's Reagent:
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Add a small amount of ferrous sulfate to the solution to act as a catalyst. A common

starting point is a 1:5 to 1:10 weight ratio of Fe²⁺ to H₂O₂.[7]

Slowly and carefully, add 30% hydrogen peroxide to the solution. The reaction is

exothermic, so add the hydrogen peroxide in small increments to control the temperature.

Observe the solution for a color change from red to colorless or a pale yellow. The

degradation process can take from a few minutes to over an hour, depending on the

concentration of the dye.

Neutralization and Disposal:

Once the degradation is complete (as indicated by the color change), the solution must be

neutralized before disposal.

Slowly add a base, such as sodium hydroxide or calcium hydroxide, to the solution while

stirring until the pH is between 6 and 8.

After neutralization, the solution can typically be disposed of down the drain with copious

amounts of water, in accordance with local regulations. Always consult your institution's

Environmental Health and Safety (EHS) office for specific guidance on the disposal of

treated chemical waste.

V. Disposal of Large Quantities of Basic Red 18:1
For larger quantities of Basic Red 18:1 waste, in-lab treatment is not recommended. The

preferred and safest method of disposal is through a licensed chemical waste disposal

company.

Procedure:

Segregation and Storage:

Store the Basic Red 18:1 waste in a clearly labeled, sealed, and compatible container.

Do not mix with other chemical waste streams.

Contacting EHS:
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Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste.

Provide them with a completed hazardous waste disposal form, accurately identifying the

contents of the container.

By following these procedures, researchers and laboratory personnel can ensure the safe

handling and proper disposal of Basic Red 18:1, minimizing risks to themselves and the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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